![molecular formula C16H31N3O5 B3970826 2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (salt)](/img/structure/B3970826.png)
2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (salt)
Overview
Description
2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (salt) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as 'Compound X' in scientific literature.
Mechanism of Action
The exact mechanism of action of 2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (salt)) is not fully understood. However, it is known to act as a selective antagonist of the 5-HT7 receptor. This receptor is involved in the regulation of various physiological processes, including mood, cognition, and sleep.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (salt)) has a range of biochemical and physiological effects. It has been shown to reduce anxiety and depression-like behaviors in animal models. It has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (salt)) in lab experiments is its selectivity for the 5-HT7 receptor. This allows researchers to study the specific effects of the compound on this receptor without affecting other receptors in the brain. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on 2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (salt)). One area of interest is its potential as a drug for the treatment of various neurological disorders. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a tool for studying the function of specific receptors in the brain. Future studies could investigate its effects on other receptors and their associated physiological processes. Additionally, further research is needed to improve the solubility of the compound in water, which would make it more useful in certain lab experiments.
Scientific Research Applications
2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (2-[4-(1-isopropyl-4-piperidinyl)-1-piperazinyl]ethanol ethanedioate (salt)) has potential applications in various fields of scientific research. It has been studied for its potential as a drug for the treatment of various neurological disorders, including depression, anxiety, and schizophrenia. It has also been studied for its potential as a tool for studying the function of specific receptors in the brain.
properties
IUPAC Name |
oxalic acid;2-[4-(1-propan-2-ylpiperidin-4-yl)piperazin-1-yl]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H29N3O.C2H2O4/c1-13(2)16-5-3-14(4-6-16)17-9-7-15(8-10-17)11-12-18;3-1(4)2(5)6/h13-14,18H,3-12H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVDPBRXBIHCBEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(CC1)N2CCN(CC2)CCO.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H31N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.43 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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